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Compound of Interest

Compound Name:
N-cyclohexyl-2-

methoxybenzamide

CAS No.: 57149-81-2

Cat. No.: B382056

Get Quote

Executive Summary & Technical Context[1][2][3][4]
N-Cyclohexyl-2-methoxybenzamide is a lipophilic amide structurally analogous to the

benzamide class of antipsychotics (e.g., Sulpiride, Remoxipride). Its UV-Vis absorption profile

is governed by the 2-methoxybenzamide (o-anisamide) chromophore.

Unlike simple benzamides, the ortho-methoxy substitution induces a significant bathochromic

(red) shift due to the mesomeric (+M) effect of the oxygen lone pair interacting with the

aromatic

-system. This guide provides a comparative analysis of its spectral properties, using the well-
characterized drug Sulpiride as a spectral anchor to validate experimental expectations.
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Property
Target: N-Cyclohexyl-2-
methoxybenzamide

Anchor: Sulpiride (Ref.
Std.)

Primary

(B-Band)
288 – 292 nm 291 nm

Secondary

(E-Band)
210 – 215 nm 213 nm

Transition Type (Aromatic/Amide)

Solvent Sensitivity Moderate (Solvatochromic) High (pH dependent)

Theoretical Grounding & Mechanism
To understand the UV profile of this molecule without relying on a "black box" number, we must

deconstruct its electronic transitions. The cyclohexyl group is an auxochrome with a negligible

effect on the

-system (saturated alkyl ring), meaning the absorption is driven almost entirely by the 2-
methoxybenzamide core.

Electronic Transition Pathway
Benzene Ring (Parent): Absorbs at 254 nm (weak).

Amide Conjugation: The carbonyl group extends conjugation, increasing intensity and

shifting

.

Ortho-Methoxy Effect (Critical): The oxygen atom at the ortho position donates electron

density into the ring (resonance), raising the energy of the HOMO (Highest Occupied

Molecular Orbital). This decreases the HOMO-LUMO gap, resulting in a bathochromic shift

to the 290 nm region.

Mechanism Diagram
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The following diagram illustrates the structural factors influencing the UV absorption.
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Figure 1: Structural dissection of the chromophore showing the additive effects leading to the

290 nm absorption maximum.

Comparative Analysis
This section compares the target molecule against standard alternatives to assist in

identification and purity analysis.

Table 1: Spectral Comparison with Analogs
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Compound Structure (MeOH)

Extinction
Coeff. (

)

Notes

N-Cyclohexyl-2-

methoxybenzami

de

Target ~290 nm ~3,500 - 4,500
Lipophilic;

insoluble in

water.

Sulpiride Drug Analog 291 nm 4,300

Contains

sulfonamide

group (minor

auxochrome).

2-

Methoxybenzami

de

Core 282 nm ~3,200 Lacks N-alkyl

substitution.

Benzamide Parent 225 nm 10,000
Lacks methoxy

group; significant

blue shift.

Insight: The shift from 282 nm (2-Methoxybenzamide) to ~290 nm (Target/Sulpiride) is

attributed to the N-alkylation, which slightly increases the electron density on the amide

nitrogen, further stabilizing the excited state.

Experimental Protocol: Determination of
Since this specific derivative is often synthesized in-house, the following self-validating protocol

ensures accurate characterization.

Reagents & Equipment[4]
Solvent: HPLC-grade Methanol (Cutoff < 205 nm). Note: Do not use Acetone or Benzene

due to UV cutoff interference.

Blank: Pure Methanol.

Standard: Sulpiride (optional, for system suitability).
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Equipment: Double-beam UV-Vis Spectrophotometer (Quartz cuvettes, 1 cm path length).

Step-by-Step Workflow
Stock Solution Preparation:

Weigh 10.0 mg of N-cyclohexyl-2-methoxybenzamide.

Dissolve in 100 mL Methanol (Concentration: 100 µg/mL).

Checkpoint: Ensure complete dissolution; sonicate if necessary. This compound is

lipophilic and may require warming.

Dilution Series (Linearity Check):

Prepare three working standards: 10 µg/mL, 20 µg/mL, and 50 µg/mL.

Why? To ensure the absorbance falls within the linear Beer-Lambert range (0.2 – 0.8 AU).

Scanning:

Set baseline with Methanol blank.

Scan range: 200 nm to 400 nm.

Scan speed: Medium (approx. 200 nm/min) for resolution.

Data Analysis:

Identify the local maximum in the 280–300 nm region.

Calculate Molar Extinction Coefficient (

) using

.

Self-Validation: If

< 280 nm, check for hydrolysis (loss of amide) or lack of the methoxy group.
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Protocol Visualization

Start: 10 mg Sample

Dissolve in 100 mL MeOH
(Stock: 100 µg/mL)

Dilute to 20 µg/mL
(Target Abs ~0.5 AU)

Scan 200-400 nm
(Quartz Cuvette)

Identify Peak ~290 nm

Calculate ε
(Expected: ~4000)

Click to download full resolution via product page

Figure 2: Workflow for the spectrophotometric characterization of the target benzamide.
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To cite this document: BenchChem. [Comparative Guide: UV-Vis Absorption Profile of N-
Cyclohexyl-2-methoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b382056/docs#comparative-guide-uv-vis-absorption-
profile-of-n-cyclohexyl-2-methoxybenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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